Cas no 56433-00-2 (1-(Bromomethyl)-3-chloro-2-nitrobenzene)

• Product Name: 1-(Bromomethyl)-3-chloro-2-nitrobenzene
• CAS No: 56433-00-2
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• MDL: MFCD17168787
• CID: 1091314
• PubChem ID: 12232551
• Update Time: 2025-06-29

1-(Bromomethyl)-3-chloro-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-3-chloro-2-nitrobenzene
• Benzene, 1-(broMoMethyl)-3-chloro-2-nitro-
• 1-bromomethyl-3-chloro-2-nitrobenzene
• 2-bromomethyl-6-chloronitrobenzene
• 3-Chlor-2-nitro-benzylbromid
• 3-chloro-2-nitrobenzyl bromide
• AK145162
• CTK1E1918
• FT-0660869
• SureCN68734
• EN300-323316
• BS-17086
• MFCD17168787
• DB-023551
• D82754
• AKOS022176833
• SCHEMBL68734
• AQAIAXUOYCTOOS-UHFFFAOYSA-N
• DTXSID90481602
• 56433-00-2

• MDL： MFCD17168787
• Inchi： 1S/C7H5BrClNO2/c8-4-5-2-1-3-6(9)7(5)10(11)12/h1-3H,4H2
• InChI Key： AQAIAXUOYCTOOS-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 248.91922g/mol
• Monoisotopic Mass: 248.91922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(Bromomethyl)-3-chloro-2-nitrobenzene

Introduction to 1-(Bromomethyl)-3-chloro-2-nitrobenzene (CAS No. 56433-00-2)

1-(Bromomethyl)-3-chloro-2-nitrobenzene (CAS No. 56433-00-2) is a versatile organic compound with a wide range of applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromomethyl group, a chloro substituent, and a nitro group attached to a benzene ring. These functional groups endow the molecule with distinct chemical properties that make it valuable for various synthetic transformations and as an intermediate in the synthesis of more complex molecules.

The molecular formula of 1-(Bromomethyl)-3-chloro-2-nitrobenzene is C₈H₅BrClNO₂, and its molecular weight is approximately 247.48 g/mol. The compound is typically obtained through multi-step synthetic processes involving halogenation, nitration, and substitution reactions. Its synthesis has been extensively studied in the literature, with recent advancements focusing on improving yield and selectivity while minimizing environmental impact.

In the realm of pharmaceutical research, 1-(Bromomethyl)-3-chloro-2-nitrobenzene has gained attention as a key intermediate in the development of novel drugs. The bromomethyl group can be readily functionalized to introduce various pharmacophores, making it an attractive starting material for the synthesis of bioactive compounds. Recent studies have explored its use in the synthesis of potential anticancer agents, where the nitro group can be reduced to an amino group to enhance biological activity and reduce toxicity.

The chemical properties of 1-(Bromomethyl)-3-chloro-2-nitrobenzene are well-documented in the scientific literature. It is known to be highly reactive due to the presence of the bromomethyl and nitro groups, which can participate in a variety of chemical reactions such as nucleophilic substitution, reduction, and coupling reactions. These properties make it a valuable reagent in organic synthesis, particularly in the construction of complex molecular architectures.

In materials science, 1-(Bromomethyl)-3-chloro-2-nitrobenzene has found applications in the development of functional materials and polymers. The bromomethyl group can be used as a reactive site for polymerization reactions, leading to the formation of polymers with tailored properties. Additionally, the nitro group can be reduced to an amino group post-polymerization, providing opportunities for further functionalization and modification.

The safety and handling of 1-(Bromomethyl)-3-chloro-2-nitrobenzene are important considerations for researchers working with this compound. It is recommended to handle it under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles. The compound should be stored in a cool, dry place away from incompatible materials to ensure stability and prevent degradation.

In conclusion, 1-(Bromomethyl)-3-chloro-2-nitrobenzene (CAS No. 56433-00-2) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it an invaluable reagent for synthetic chemists and a promising intermediate for pharmaceutical research. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the chemical sciences.